Cas no 46125-42-2 (3-(4-Chlorophenoxy)propanenitrile)

• Product Name: 3-(4-Chlorophenoxy)propanenitrile
• CAS No: 46125-42-2
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD01569392
• CID: 329942
• PubChem ID: 24878090
• Update Time: 2025-04-19

3-(4-Chlorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(4-chlorophenoxy)-
• 3-(4-CHLOROPHENOXY)PROPANENITRILE
• 3-(4-chlorophenoxy)propionitrile
• 3-(4-chloro-phenoxy)-propionitrile
• 3-(4-Chlor-phenoxy)-propionitril
• 3-(4-Chlor-phenoxy)-propionsaeure-nitril
• 3-(p-Chlorophenoxy)propionitrile
• AI3-16700
• BRN 2328271
• Propionitrile, 3-(p-chlorophenoxy)-
• AC8492
• AKOS000167764
• PS-4624
• NSC79334
• 3-(4-Chlorophenoxy)propionitrile, 97%
• DTXSID80196738
• SCHEMBL8415070
• NSC-79334
• NSC 79334
• CS-0161241
• Propanenitrile, 3-(4-chlorophenoxy)-
• MFCD01569392
• 46125-42-2
• SY262858
• WLN: NC2OR DG
• CCG-40366
• BGEZBXFEROYDPF-UHFFFAOYSA-N
• 3-(4-Chlorophenoxy)propanenitrile

• MDL： MFCD01569392
• Inchi： 1S/C9H8ClNO/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,7H2
• InChI Key： BGEZBXFEROYDPF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCC#N

Computed Properties

• Exact Mass: 181.02954
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.2±0.1 g/cm3
• Melting Point: 46-49 °C (lit.)
• Boiling Point: 322.4±22.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• PSA: 33.02
• LogP: 2.63248
• Solubility: Not available

3-(4-Chlorophenoxy)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃